(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(2-(ethylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• InChI: InChI=1S/C16H16ClN3O2S/c1-3-23-16-18-8-9-20(16)15(21)13-10(2)22-19-14(13)11-6-4-5-7-12(11)17/h4-7H,3,8-9H2,1-2H3
• InChI Key: ODTUSTNPZPWNQV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NCCN1C(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol
• Solubility: >52.5 [ug/mL] (The mean of the results at pH 7.4)

Description

(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(2-(ethylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C16H16ClN3O2S and its molecular weight is 349.83. The purity is usually 95%.
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Scientific Research Applications

• Anticancer and Antimicrobial Agents : A study conducted by Katariya, Vennapu, and Shah (2021) synthesized and examined compounds similar to the one for their anticancer and antimicrobial activities. The study revealed that one of the compounds demonstrated significant potency against a cancer cell line and performed well against pathogenic strains, indicating potential applications in cancer treatment and microbial resistance management (Katariya, Vennapu, & Shah, 2021).

• Antimicrobial and Anticancer Activities : Research by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives with structural similarities to the compound of interest. These compounds exhibited substantial antimicrobial and higher anticancer activity than the reference drug doxorubicin, suggesting their potential use in treating microbial infections and cancer (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Antioxidant Agents : A study by Reddy et al. (2015) focused on synthesizing derivatives with thiazole moieties, similar to the compound , and evaluating their antioxidant activity. They found that compounds with selenourea functionality exhibited potent antioxidant activity, suggesting the potential of these compounds in managing oxidative stress-related conditions (Reddy et al., 2015).

• Polymerization Applications : Glöge et al. (2015) explored compounds with structures related to the given chemical for their use in polymerization processes. Their study demonstrated the application of these compounds in the polymerization of d,l-lactide, indicating their utility in material science and polymer chemistry (Glöge et al., 2015).